Cas no 301663-94-5 (Cobalt(II) oxo pivalate)

• Product Name: Cobalt(II) oxo pivalate
• CAS No: 301663-94-5
• MF: C₆₀H₁₀₈Co₈O₂₆
• MW: 1716.95
• CID: 2602256
• PubChem ID: 329765968
• Update Time: 2024-11-04

Cobalt(II) oxo pivalate Chemical and Physical Properties

Names and Identifiers

• Basic cobalt(II) pivalate
• Cobalt, hexakis[μ-(2,2-dimethylpropanoato-κO:κO′)]hexakis[μ3-(2,2-dimethylpropanoato-κO:κO:κO′)]di-μ4-oxoocta-
• Tetrameric Co cluster
• Cobalt(II) oxo pivalate
• 301663-94-5

• MDL： MFCD22200509
• Inchi： 1S/12C5H10O2.8Co.2O/c12*1-5(2,3)4(6)7;;;;;;;;;;/h12*1-3H3,(H,6,7);;;;;;;;;;/q;;;;;;;;;;;;8*+2;2*-2/p-12
• InChI Key： WRZJMJDJUJNUBJ-UHFFFAOYSA-B
• SMILES： C(C1=O[Co+2]234O=C(C(C)(C)C)[O-][Co+2]56[O-]C(C(C)(C)C)=O[Co+2]789O=C(C(C)(C)C)[O-]%10[Co+2]%11(O=C(C(C)(C)C)[O-]5)(O=C(C(C)(C)C)[O-]2[Co+2]25%12O=C(C(C)(C)C)[O-][Co+2]%13%14[O-]C(C(C)(C)C)=O[Co+2]%15(O=C(C(C)(C)C)[O-]7[Co+2]%10(O=C(C(C)(C)C)[O-]%13)(O=C(C(C)(C)C)[O-]2%11)[O-2]%155%14)([O-]3C(C(C)(C)C)=O%12)[O-]18)[O-2]946)(C)(C)C

Computed Properties

• Exact Mass: 1739.35841g/mol
• Monoisotopic Mass: 1739.35841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 94
• Rotatable Bond Count: 12
• Complexity: 1990
• Covalently-Bonded Unit Count: 22
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 337Ų

Cobalt(II) oxo pivalate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3